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Compound of Interest

Compound Name: Disperse blue 3

Cat. No.: B134001 Get Quote

Disperse Blue 3: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Disperse Blue 3, a synthetic

anthraquinone dye. It covers its chemical identity, physicochemical properties, and analytical

methodologies.

Chemical Identity
IUPAC Name: 1-(2-hydroxyethylamino)-4-(methylamino)anthracene-9,10-dione[1][2]

Synonyms: Disperse Blue 3 is known by a multitude of trade names and identifiers. Some

of the most common synonyms include:

C.I. 61505[1]

Disperse Blue K[1]

1-Ma-4oeaa[1]

Amacel Blue BNN

Artisil Blue BSG

Artisil Blue BSQ
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Celliton Blue FFR

Cibacet Blue F3R

Eastman Blue BNN

Kayalon Fast Blue FN

Setacyl Blue BN

Physicochemical Properties
The following table summarizes the key quantitative data for Disperse Blue 3.

Property Value Source

CAS Number 2475-46-9 [1][2][3][4][5][6]

Molecular Formula C₁₇H₁₆N₂O₃ [1][2][3][5]

Molecular Weight 296.32 g/mol [2][5]

Exact Mass 296.1161 g/mol [1]

Appearance Navy blue powder [6]

Melting Point 187°C [7]

Boiling Point 437.92°C (estimate) [7]

Flash Point 312.8°C [7]

Water Solubility Insoluble [7][8]

Solubility in Organic Solvents

Soluble in acetone, ethanol,

and benzene; slightly soluble

in carbon tetrachloride.

[3][7]

λmax 594 nm, 640 nm [9]

Experimental Protocols
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Analytical Methods for Dye Identification and
Quantification
The analysis of Disperse Blue 3, particularly in textiles and wastewater, is crucial for quality

control and environmental monitoring. The German DIN 54231 standard procedure outlines

methods for the analysis of disperse dyes. Commonly employed techniques include High-

Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC), often

coupled with various detectors.

3.1.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of Disperse
Blue 3.

Principle: The dye is extracted from the sample matrix using a suitable solvent. The extract is

then injected into an HPLC system. The separation is achieved on a stationary phase (e.g., a

C18 column) with a mobile phase gradient.

Detection:

Photodiode Array (PDA) Detection: Allows for the acquisition of UV-Vis spectra of the

eluting peaks, aiding in peak identification and purity assessment.

Mass Spectrometry (MS) Detection: Provides mass-to-charge ratio information, offering

high confidence in compound identification and the ability to analyze co-eluting

components. The mass spectrum for Disperse Blue 3 would show a base peak at m/z

297.

Application: This method is suitable for determining the presence and concentration of

Disperse Blue 3 in various samples, including textiles and wastewater. It can also be used

for impurity analysis.

3.1.2. Thin-Layer Chromatography (TLC)

TLC is a simpler and more cost-effective method for the qualitative analysis of Disperse Blue
3.
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Principle: A concentrated extract of the sample is spotted onto a TLC plate (e.g., silica gel).

The plate is then developed in a chamber containing a suitable solvent system. The

separation is based on the differential partitioning of the dye between the stationary and

mobile phases.

Detection: The separated spots can be visualized under UV light or by using a densitometer.

Application: TLC is primarily used for the rapid screening and identification of Disperse Blue
3 in samples.

Toxicological Assessment
While comprehensive toxicological data for Disperse Blue 3 is limited, with many safety data

sheets reporting "no data available" for several endpoints, it is classified as harmful if

swallowed and may cause an allergic skin reaction.[3][6] Disperse dyes as a class are known

to be potential skin sensitizers.[7]

Manufacturing Process
The synthesis of Disperse Blue 3 can be achieved through two primary methods.[2]
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Manufacturing Pathways of Disperse Blue 3

Method 1: Condensation with Quinizarin Method 2: Condensation with 1-Bromo-4-methylaminoanthraquinone

Quinizarin & Leuco-quinizarin

Condensation

Methylamine & Ethanolamine

Oxidation

Disperse Blue 3

1-Bromo-4-methylaminoanthraquinone

Condensation

Ethanolamine Copper Acetate

Disperse Blue 3

Click to download full resolution via product page

Caption: Synthesis routes for Disperse Blue 3.

The first method involves the condensation of methylamine and ethanolamine with quinizarin

and leuco-quinizarin, followed by an oxidation step.[2] The second method utilizes the

condensation of 1-bromo-4-methylaminoanthraquinone with ethanolamine in the presence of a

copper acetate catalyst.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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